Cas no 312622-23-4 (3393-0146)

• Product Name: 3393-0146
• CAS No: 312622-23-4
• MF: C₃₀H₃₁N₃O₂
• MW: 465.586047410965
• CID: 3071234
• PubChem ID: 2876873
• Update Time: 2025-04-21

3393-0146 Chemical and Physical Properties

Names and Identifiers

• 3393-0146
• HMS602D08
• SR-01000450565-1
• 312622-23-4
• 2-benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• Oprea1_759486
• AKOS000624060
• AKOS021993394
• 11-[4-(dimethylamino)phenyl]-3,3-dimethyl-7-(phenylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• Oprea1_660755
• AG-690/13705909
• 5-BENZOYL-10-[4-(DIMETHYLAMINO)PHENYL]-14,14-DIMETHYL-2,9-DIAZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3(8),4,6-TETRAEN-12-ONE
• 7-benzoyl-11-[4-(dimethylamino)phenyl]-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• SR-01000450565
• ChemDiv1_005354
• STK028767

• Inchi： 1S/C30H31N3O2/c1-30(2)17-25-27(26(34)18-30)28(19-10-13-22(14-11-19)33(3)4)32-23-15-12-21(16-24(23)31-25)29(35)20-8-6-5-7-9-20/h5-16,28,31-32H,17-18H2,1-4H3
• InChI Key： JDGYVPXJQPMSSF-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=CC(=CC=3)N(C)C)NC3C=CC(C(C4C=CC=CC=4)=O)=CC=3NC=2CC(C)(C)C1

Computed Properties

• Exact Mass: 465.24162724Da
• Monoisotopic Mass: 465.24162724Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 61.4Ų